Cas no 57777-33-0 (5-(chloromethyl)-1,2-oxazole)

• Product Name: 5-(chloromethyl)-1,2-oxazole
• CAS No: 57777-33-0
• MF: C₄H₄ClNO
• MW: 117.533659934998
• MDL: MFCD06660505
• CID: 1011711
• PubChem ID: 3858013
• Update Time: 2025-04-20

5-(chloromethyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)isoxazole
• 5-chloromethyl isoxazole
• 005918
• 5-Chloromethyl-isoxazole
• 5-isoxazolylmethyl chloride
• AC1MYKCD
• CTK6H6666
• SBB013787
• SureCN4166914
• ZERO
• 5-(chloromethyl)-1,2-oxazole
• SB37761
• 5-chloromethylisoxazole
• DB-003528
• AS-32860
• AKOS001110573
• CS-0231439
• MFCD06660505
• Isoxazole, 5-(chloromethyl)-
• STK688933
• SCHEMBL4166914
• DTXSID70397439
• A869589
• EN300-10835
• 57777-33-0
• OGCMYKGUHKUPCM-UHFFFAOYSA-N

• MDL： MFCD06660505
• Inchi： 1S/C4H4ClNO/c5-3-4-1-2-6-7-4/h1-2H,3H2
• InChI Key： OGCMYKGUHKUPCM-UHFFFAOYSA-N
• SMILES： ClCC1=CC=NO1

Computed Properties

• Exact Mass: 116.9981414g/mol
• Monoisotopic Mass: 116.9981414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 59.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles